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Compound of Interest

Compound Name: L-168049

Cat. No.: B1673704

Application Notes and Protocols: L-168049

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-168049 is a potent, selective, and orally active non-competitive antagonist of the human
glucagon receptor (hGR).[1][2] It binds with high affinity to the human glucagon receptor, with
an I1Cso value of 3.7 nM.[1][2] L-168049 has been shown to inhibit glucagon-stimulated cyclic
AMP (cAMP) synthesis in vitro.[1] These characteristics make it a valuable tool for research
into glucagon signaling and its role in metabolic diseases such as type 2 diabetes. This
document provides detailed information on the solubility of L-168049 and protocols for the
preparation of stock solutions.

Physicochemical Properties

Property Value Reference
Molecular Weight 467.79 g/mol [1]
Formula C24H20BrCIN20 [1]
CAS Number 191034-25-0 [1]
Purity >98% (HPLC) [1]
Appearance Solid [3]
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Solubility Data

The solubility of L-168049 in common laboratory solvents is summarized below. It is important
to note that for batch-specific molecular weights, the Certificate of Analysis should be
consulted.[1]

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO 100 mM 46.78 mg/mL
Ethanol 100 mM 46.78 mg/mL

Data sourced from references[1].

Signaling Pathway of L-168049

L-168049 acts as a non-competitive antagonist of the glucagon receptor (GCGR), a Class B G-
protein coupled receptor (GPCR).[4] Glucagon binding to GCGR typically activates a Gs alpha
subunit, which in turn stimulates adenylyl cyclase to produce cAMP. L-168049 allosterically
inhibits this process by interacting with the transmembrane core of the receptor, thereby
preventing the downstream signaling cascade.[4] This mechanism effectively blocks the
physiological effects of glucagon.
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Caption: Glucagon signaling pathway and the inhibitory action of L-168049.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of L-168049 in DMSO.
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Materials:

L-168049 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile, disposable tips

Workflow for Stock Solution Preparation:
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1. Weigh L-168049
Accurately weigh out the desired mass (e.g., 1 mg).

'

2. Calculate Solvent Volume
Use the formula:
Volume (uL) = (Mass (mg) / 467.79) * 1,000,000 / 10

l

3. Add DMSO
Add the calculated volume of DMSO to the vial containing L-168049.

'

4. Dissolve Compound
Vortex or sonicate gently until the solid is completely dissolved.

l

5. Aliquot
Dispense into smaller, single-use volumes.

'

6. Store
Store aliquots at -20°C or -80°C.

Click to download full resolution via product page

Caption: Workflow for preparing an L-168049 stock solution.
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Procedure:
o Calculate the required amount of L-168049 and DMSO.
o To prepare 1 mL of a 10 mM stock solution, you will need 4.678 mg of L-168049.
o Calculation:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

» Mass (mg) = 0.010 mol/L * 0.001 L * 467.79 g/mol * 1000 mg/g = 4.678 mg

Weigh the L-168049.

o Carefully weigh out 4.678 mg of L-168049 using a calibrated analytical balance and
transfer it to an appropriate vial.

Add DMSO.

o Add 1 mL of anhydrous DMSO to the vial containing the L-168049.

Dissolve the compound.

o Vortex the solution or sonicate in a water bath until the L-168049 is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particulates.

Store the stock solution.

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.[2]

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Note on Dilutions: When preparing working solutions, ensure that the final concentration of
DMSO in the assay medium is not toxic to the cells or organisms being studied.

Safety Precautions
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L-168049 is intended for laboratory research use only.[1] Standard laboratory safety practices
should be followed when handling this compound. This includes wearing appropriate personal
protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the
compound in a well-ventilated area. For further safety information, consult the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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